Cas no 1092120-21-2 (6-bromo-5-methoxy-1,3-benzothiazol-2-amine)

• Product Name: 6-bromo-5-methoxy-1,3-benzothiazol-2-amine
• CAS No: 1092120-21-2
• MF: C₈H₇BrN₂OS
• MW: 259.122979402542
• MDL: MFCD30326086
• CID: 5142792
• PubChem ID: 88895109
• Update Time: 2026-03-03

6-bromo-5-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-methoxy-benzothiazol-2-ylamine
• 6-bromo-5-methoxybenzo[d]thiazol-2-amine
• 6-bromo-5-methoxy-1,3-benzothiazol-2-amine

• MDL： MFCD30326086
• Inchi： 1S/C8H7BrN2OS/c1-12-6-3-5-7(2-4(6)9)13-8(10)11-5/h2-3H,1H3,(H2,10,11)
• InChI Key： NNHNIBUSODSJMQ-UHFFFAOYSA-N
• SMILES： S1C2=CC(Br)=C(OC)C=C2N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-bromo-5-methoxy-1,3-benzothiazol-2-amine

Introduction to 6-bromo-5-methoxy-1,3-benzothiazol-2-amine (CAS No. 1092120-21-2)

6-bromo-5-methoxy-1,3-benzothiazol-2-amine, identified by the CAS number 1092120-21-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 6-bromo-5-methoxy-1,3-benzothiazol-2-amine, particularly the presence of a bromine substituent at the 6-position and a methoxy group at the 5-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and medicinal applications.

The benzothiazole core is a prominent motif in medicinal chemistry, with numerous derivatives exhibiting pharmacological effects ranging from antimicrobial to anticancer properties. The amine functionality at the 2-position of the benzothiazole ring further enhances its potential as a pharmacophore, allowing for further derivatization and optimization. The bromine atom, while relatively small, introduces electrophilic characteristics that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiazole scaffolds. One particularly exciting area of investigation has been the exploration of benzothiazole derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. For instance, studies have demonstrated that certain benzothiazole-based compounds can selectively inhibit tyrosine kinases, which are critical mediators of cell signaling pathways involved in tumor growth and metastasis. The bromine and methoxy substituents in 6-bromo-5-methoxy-1,3-benzothiazol-2-amine may play a role in modulating the binding affinity and selectivity of such kinase inhibitors.

Another notable application of this compound is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has underscored the need for novel antimicrobial compounds with unique mechanisms of action. Benzothiazole derivatives have shown promise in this regard, with some exhibiting potent activity against Gram-positive bacteria and fungi. The structural versatility of 6-bromo-5-methoxy-1,3-benzothiazol-2-amine allows for modifications that can fine-tune its antimicrobial properties, potentially leading to the discovery of new antibiotics.

The synthesis of 6-bromo-5-methoxy-1,3-benzothiazol-2-amine typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route begins with the condensation of thioanisole (methylthiourea) with β-diketones or α-haloketones under basic conditions to form the benzothiazole core. Subsequent functionalization steps, such as bromination at the 6-position and methylation at the 5-position, can be achieved using appropriate electrophilic reagents like N-bromosuccinimide (NBS) and dimethyl sulfate or methyl iodide. These synthetic strategies highlight the compound's accessibility while also showcasing its potential for further derivatization.

The pharmacological profile of 6-bromo-5-methoxy-1,3-benzothiazol-2-amine has been investigated in several preclinical studies. One such study focused on its potential as an anti-inflammatory agent by examining its effects on key inflammatory pathways. The results suggested that this compound could modulate the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-beta (IL-β), thereby exhibiting anti-inflammatory properties comparable to some established therapeutics. These findings warrant further exploration into its clinical applicability.

In addition to its biological activities, 6-bromo-5-methoxy-1,3-benzothiazol-2-amine has been explored as a building block for more complex molecules through various chemical transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at different positions on the benzothiazole ring. Such modifications can lead to novel derivatives with enhanced pharmacological properties or improved solubility profiles. The versatility of this compound underscores its value as a synthetic intermediate in drug discovery efforts.

The computational modeling studies have also played a crucial role in understanding the interactions between 6-bromo-5-methoxy-1,3-benzothiazol-2-amines and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided medicinal chemists in designing analogs with improved binding kinetics and selectivity. Furthermore, quantum mechanical calculations have provided detailed mechanistic insights into how electronic effects influence reactivity and biological activity.

The future directions for research involving 6-bromo-pyridine-hydrochloride CAS No 10921202120 include exploring its potential in combination therapies with other drugs to enhance efficacy or reduce side effects. Additionally, investigating its role in addressing emerging infectious diseases caused by drug-resistant pathogens is an area ripe for exploration. As our understanding of disease mechanisms continues to evolve, compounds like 6-bronopyridine-hydrochloride CAS No 10921202120 will remain indispensable tools for discovering new treatments.

In conclusion,6-bronopyridine-hydrochloride CAS No 10921202120 represents a promising candidate for further pharmaceutical development due to its structural features and demonstrated biological activities。 Its synthesis is well-established，and it serves as a versatile scaffold for generating novel therapeutic agents。 With ongoing research efforts aimed at optimizing its pharmacological profile，this compound holds significant potential for addressing unmet medical needs across various therapeutic areas。